Cas no 380828-68-2 (N-(4-aminocyclohexyl)-2,2-dimethylpropanamide)

• Product Name: N-(4-aminocyclohexyl)-2,2-dimethylpropanamide
• CAS No: 380828-68-2
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD12106813
• CID: 3957149
• PubChem ID: 18460921
• Update Time: 2025-08-03

N-(4-aminocyclohexyl)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(4-aminocyclohexyl)-2,2-dimethyl-
• N-(4-aminocyclohexyl)-2,2-dimethylpropanamide
• 2,2-Dimethyl-N-[(1s,4s)-4-aminocyclohexyl]propanamide
• SCHEMBL3811514
• 2,2-dimethyl-N-[(1r,4r)-4-aminocyclohexyl]propanamide
• 2089466-29-3
• EN300-245767
• 380828-68-2
• EN300-377402
• EN300-297542

• MDL： MFCD12106813
• Inchi： 1S/C11H22N2O/c1-11(2,3)10(14)13-9-6-4-8(12)5-7-9/h8-9H,4-7,12H2,1-3H3,(H,13,14)
• InChI Key： DSIZCPZVGIMIFI-UHFFFAOYSA-N
• SMILES： C(NC1CCC(N)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.173213330Da
• Monoisotopic Mass: 198.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(4-aminocyclohexyl)-2,2-dimethylpropanamide

Comprehensive Overview of N-(4-aminocyclohexyl)-2,2-dimethylpropanamide (CAS No. 380828-68-2)

N-(4-aminocyclohexyl)-2,2-dimethylpropanamide, identified by its CAS number 380828-68-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining a cyclohexylamine moiety with a 2,2-dimethylpropanamide group, which contributes to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic and neurological disorders.

The growing interest in N-(4-aminocyclohexyl)-2,2-dimethylpropanamide aligns with broader trends in precision medicine and personalized healthcare. As the scientific community seeks to address complex diseases, compounds like this are being evaluated for their ability to modulate specific biological pathways. For instance, its structural resemblance to certain bioactive molecules makes it a candidate for investigating enzyme inhibition or receptor binding. This has led to a surge in searches for "CAS 380828-68-2 applications" and "N-(4-aminocyclohexyl)-2,2-dimethylpropanamide synthesis," reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of N-(4-aminocyclohexyl)-2,2-dimethylpropanamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The compound's CAS registry number 380828-68-2 serves as a critical identifier in chemical databases, facilitating its traceability in academic and industrial settings. Recent advancements in green chemistry have also prompted inquiries into sustainable synthesis methods for this compound, as evidenced by rising searches for "eco-friendly synthesis of 380828-68-2."

In addition to its pharmaceutical potential, N-(4-aminocyclohexyl)-2,2-dimethylpropanamide has been studied for its physicochemical properties, such as solubility, stability, and partition coefficients. These characteristics are vital for formulation scientists working on drug delivery systems. The compound's amide linkage and cyclohexylamine group contribute to its moderate polarity, making it a subject of interest in solubility enhancement strategies. Queries like "380828-68-2 solubility in DMSO" and "pKa of N-(4-aminocyclohexyl)-2,2-dimethylpropanamide" are common among researchers optimizing experimental protocols.

The safety profile of CAS 380828-68-2 is another area of focus, particularly in compliance with regulatory standards for laboratory and industrial use. While not classified as hazardous under major chemical safety frameworks, proper handling protocols are recommended to ensure workplace safety. This aligns with the increasing emphasis on "chemical safety in research labs" and "best practices for handling amides," which are frequently searched topics in the scientific community.

Looking ahead, the versatility of N-(4-aminocyclohexyl)-2,2-dimethylpropanamide positions it as a valuable building block in medicinal chemistry. Its potential applications span from central nervous system (CNS) drug development to metabolic disorder therapeutics, reflecting the compound's adaptability to diverse research needs. As the demand for innovative small-molecule drugs grows, so does the importance of understanding compounds like 380828-68-2, making it a recurring subject in both academic literature and patent filings.

In summary, N-(4-aminocyclohexyl)-2,2-dimethylpropanamide (CAS No. 380828-68-2) represents a compelling case study in modern chemical research. Its structural features, synthetic accessibility, and potential biological activities make it a compound of enduring interest. Whether you're a chemist exploring new synthetic routes, a pharmacologist investigating bioactive molecules, or a formulation scientist optimizing drug properties, this compound offers a wealth of opportunities for scientific advancement.